Cas no 855152-60-2 (4-(2,5-Dichlorophenyl)butanoic acid)

• Product Name: 4-(2,5-Dichlorophenyl)butanoic acid
• CAS No: 855152-60-2
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• MDL: MFCD06810464
• CID: 1040401
• PubChem ID: 43167300
• Update Time: 2025-10-28

4-(2,5-Dichlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dichlorophenyl)butanoic acid
• EN300-98569
• 855152-60-2
• 4-(2,5-Dichlorophenyl)butanoicacid
• N14950
• DTXSID90655664
• CS-0265438
• AKOS009375129
• MFCD06810464
• DB-331530

• MDL： MFCD06810464
• Inchi： 1S/C10H10Cl2O2/c11-8-4-5-9(12)7(6-8)2-1-3-10(13)14/h4-6H,1-3H2,(H,13,14)
• InChI Key： WSKILGBCDDSQPQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CCCC(=O)O)Cl

Computed Properties

• Exact Mass: 232.006
• Monoisotopic Mass: 232.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(2,5-Dichlorophenyl)butanoic acid

Introduction to 4-(2,5-Dichlorophenyl)butanoic acid (CAS No. 855152-60-2)

4-(2,5-Dichlorophenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 855152-60-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of substituted benzoic acids, characterized by its unique structural motif featuring a butanoic acid moiety attached to a phenyl ring substituted with two chlorine atoms at the 2 and 5 positions. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further biological evaluation.

The molecular structure of 4-(2,5-Dichlorophenyl)butanoic acid consists of a four-carbon chain linked to a benzene ring with chloro substituents. This structural framework suggests potential interactions with biological targets due to the presence of both hydrophobic aromatic and hydrophilic carboxylic acid functionalities. Such characteristics are often exploited in drug design, where modulating electronic and steric properties can enhance binding affinity and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural features. The dichlorophenyl moiety, in particular, has been studied for its ability to influence enzyme activity and receptor binding. For instance, derivatives of biphenyl compounds with halogen substitutions have shown promise in inhibiting various kinases and metabolic enzymes relevant to diseases such as cancer and inflammation. 4-(2,5-Dichlorophenyl)butanoic acid could serve as a scaffold for developing novel therapeutic agents by further chemical modification or by leveraging its inherent bioactivity.

One of the key areas where this compound shows promise is in the development of small-molecule inhibitors. The carboxylic acid group provides a site for hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes. Additionally, the presence of chlorine atoms can enhance lipophilicity, facilitating membrane permeability and improving oral bioavailability—a critical factor in drug development. Researchers have been particularly interested in using such compounds to modulate signaling pathways involved in neurodegenerative disorders, where precise targeting is essential.

Recent studies have highlighted the role of substituted benzoic acids in modulating inflammatory responses. For example, certain derivatives have demonstrated anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). 4-(2,5-Dichlorophenyl)butanoic acid may exhibit similar effects, although further investigation is needed to elucidate its exact mechanism of action. The compound’s ability to interact with biological targets suggests it could be used in combination therapies or as a lead compound for structure-activity relationship (SAR) studies.

The synthesis of 4-(2,5-Dichlorophenyl)butanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by chlorination and reduction steps. Advances in catalytic methods have enabled more efficient and sustainable synthesis strategies, reducing waste and improving atom economy. These developments align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining high standards of chemical purity.

In addition to its pharmaceutical applications, 4-(2,5-Dichlorophenyl)butanoic acid has potential uses in materials science and industrial chemistry. Its unique structure makes it a candidate for developing advanced polymers or specialty chemicals with tailored properties. For instance, functionalized benzoic acids can be incorporated into polymer backbones to enhance thermal stability or mechanical strength. Such applications underscore the versatility of this class of compounds beyond traditional pharmaceuticals.

The regulatory landscape for novel chemical entities like 4-(2,5-Dichlorophenyl)butanoic acid is designed to ensure safety and efficacy before they can be commercialized for therapeutic use. Preclinical studies are essential to assess toxicity profiles, pharmacokinetics, and potential side effects. These studies often involve in vitro assays using cell lines or animal models to evaluate interactions with biological pathways. Given the compound’s structural similarities to known bioactive molecules, it may benefit from existing knowledge about related compounds while also requiring unique investigations to address its specific properties.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-(2,5-Dichlorophenyl)butanoic acid will remain relevant candidates for drug discovery efforts. Collaborative efforts between academic researchers and industry partners can accelerate the translation of laboratory findings into clinical applications. By leveraging computational modeling and high-throughput screening techniques, scientists can rapidly identify promising derivatives or analogs that may outperform the parent compound in terms of efficacy or safety.

The future direction of research on 4-(2,5-Dichlorophenyl)butanoic acid may include exploring its role in precision medicine approaches tailored to individual patient profiles. Advances in genomics and proteomics have enabled more personalized treatment strategies based on genetic variations that influence drug response. This personalized approach could enhance therapeutic outcomes by selecting patients most likely to benefit from compounds like this one while minimizing adverse effects.

In conclusion,4-(2,5-Dichlorophenyl)butanoic acid (CAS No. 855152-60-2) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges that require innovative solutions but also offers opportunities for developing novel therapeutics across multiple disease areas. As scientific understanding evolves along with technological advancements,this compound will continue